N-((4-(1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide

• IUPAC Name: N-[[4-(1H-benzimidazol-2-yl)cyclohexyl]methyl]-3-(2,4-dioxopyrimidin-1-yl)propanamide
• InChI: InChI=1S/C21H25N5O3/c27-18(9-11-26-12-10-19(28)25-21(26)29)22-13-14-5-7-15(8-6-14)20-23-16-3-1-2-4-17(16)24-20/h1-4,10,12,14-15H,5-9,11,13H2,(H,22,27)(H,23,24)(H,25,28,29)
• InChI Key: RRBBRIWEHNUPOX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CNC(=O)CCN2C=CC(=O)NC2=O)C3=NC4=CC=CC=C4N3
• Molecular Formula: C21H25N5O3
• Molecular Weight: 395.5 g/mol
• CAS No.: 1206987-35-0

Description

N-((4-(1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)-3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanamide is a useful research compound. Its molecular formula is C21H25N5O3 and its molecular weight is 395.463. The purity is usually 95%.
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Scientific Research Applications

Anti-hyperglycemic Evaluation

Compounds similar to the query, particularly carboximidamides linked with a pyrimidine moiety, have been synthesized and evaluated for their anti-hyperglycemic activities. These compounds have shown significant potential in decreasing serum levels of glucose and restoring serum levels of liver and kidney function biomarkers, indicating their potential use as therapeutic agents against diabetes-related complications (Moustafa et al., 2021).

Heterocyclic System Synthesis

The synthesis of heterocyclic systems using compounds that contain benzimidazole and pyrimidine units highlights the versatility of these compounds in creating pharmacologically active molecules. These processes involve reactions that lead to the formation of various heterocyclic compounds with potential bioactive properties (Toplak et al., 1999).

Antineoplastic Activity

Benzimidazole condensed ring systems, including derivatives synthesized through specific reactions, have shown antineoplastic activity. This suggests the potential application of related compounds in cancer research and therapy, highlighting the chemical's relevance in developing new anticancer agents (Abdel-Hafez, 2007).

Antimicrobial Studies

Novel series of imidazole analogs have been synthesized and evaluated for their antimicrobial activities. These studies demonstrate the potential of benzimidazole and related compounds in contributing to the development of new antimicrobial agents, addressing the growing concern over antibiotic resistance (Dahiya, 2008).

Synthesis of Polysubstituted Heterocycles

Research on the synthesis of polysubstituted o-phenylenediamines and their conversion into various heterocycles, including benzimidazoles with potential anthelmintic activity, further underscores the significance of compounds containing benzimidazole units. These activities suggest potential applications in developing treatments for parasitic infections (Hazelton et al., 1995).